N-[2-(naphthalen-1-yloxy)ethyl]-2-nitro-4-(trifluoromethyl)aniline

• Molecular Formula: C19H15F3N2O3
• Molecular Weight: 376.3 g/mol
• IUPAC Name: N-(2-naphthalen-1-yloxyethyl)-2-nitro-4-(trifluoromethyl)aniline
• InChI: InChI=1S/C19H15F3N2O3/c20-19(21,22)14-8-9-16(17(12-14)24(25)26)23-10-11-27-18-7-3-5-13-4-1-2-6-15(13)18/h1-9,12,23H,10-11H2
• InChI Key: ZWJGTPSFFXNQNG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2OCCNC3=C(C=C(C=C3)C(F)(F)F)[N+](=O)[O-]

Description

N-[2-(naphthalen-1-yloxy)ethyl]-2-nitro-4-(trifluoromethyl)aniline is a chemical compound with the following properties:

Molecular Formula: CHFNO

Molecular Weight: 359.28 g/mol

CAS Number: 459214-96-1

Preparation Methods

Synthetic Routes: The synthetic route for this compound involves the following steps:

• Start with N-(2-(naphthalen-1-yloxy)ethyl)-acetamide as a precursor.
• Nitrate the acetamide group to introduce the nitro group.
• Introduce the trifluoromethyl group using appropriate reagents.

Reaction Conditions: The reaction conditions typically involve the use of suitable solvents, catalysts, and temperature control. For example:

• Nitration: Nitric acid (HNO₃) in sulfuric acid (H₂SO₄) at low temperatures.
• Trifluoromethylation: Trifluoromethyl iodide (CF₃I) with a base.

Industrial Production: Industrial production methods may vary, but the compound is synthesized on a larger scale using optimized conditions.

Chemical Reactions Analysis

Reactions:

Oxidation: The nitro group can be reduced to an amino group.

Substitution: The trifluoromethyl group can undergo substitution reactions.

Reduction: Reduction of the nitro group to an amino group.

Common Reagents and Conditions:

Reduction: Hydrogen gas (H) with a suitable catalyst (e.g., palladium on carbon).

Substitution: Appropriate nucleophiles (e.g., amines, thiols).

Major Products: The major products depend on the specific reaction conditions and substituents. For example:

• Reduction of the nitro group yields the corresponding aniline derivative.

Scientific Research Applications

This compound finds applications in various fields:

Chemistry: As a building block for more complex molecules.

Biology: Investigating biological interactions and mechanisms.

Medicine: Potential pharmaceutical applications.

Industry: Used in the synthesis of specialty chemicals.

Mechanism of Action

The exact mechanism of action remains an active area of research. It likely involves interactions with specific molecular targets or pathways, but further studies are needed to elucidate these details.

Comparison with Similar Compounds

While N-[2-(naphthalen-1-yloxy)ethyl]-2-nitro-4-(trifluoromethyl)aniline is unique due to its specific substituents, similar compounds include:

Propranolol Impurity: 1,1’-[(1-Methylethyl)imino]bis[3-(naphthalen-1-yloxy)propan-2-amine.

• N,N-diethyl-2-(naphthalen-1-yloxy)propanamide .